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Compound of Interest

Compound Name: 1-Azidoadamantane

Cat. No.: B1269512

This technical guide provides a comprehensive overview of the physical characteristics of 1-
azidoadamantane powder, tailored for researchers, scientists, and professionals in drug
development. The document details the compound's physical properties, outlines experimental
protocols for their determination, and presents relevant chemical synthesis information.

Core Physical and Chemical Properties

1-Azidoadamantane is a versatile nitrogen-rich organic compound built upon a rigid
adamantane cage structure.[1][2] This unique structure imparts exceptional stability, making it a
valuable building block in organic synthesis, particularly in the development of pharmaceuticals
and energetic materials.[1] It is frequently utilized in "click chemistry" reactions for the efficient
formation of complex molecules, a critical process in drug discovery and bioconjugation.[1]

The physical appearance of 1-azidoadamantane is a white to off-white crystalline powder.[1]

Table 1: Summary of Quantitative Physical and Chemical Data for 1-Azidoadamantane
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Property Value Source(s)
Molecular Formula C1o0H15N3 [1103114]
Molecular Weight 177.25 g/mol [1103114]
Melting Point 80-82°C [11[2]
Flash Point 85 °C (closed cup) [2]
Appearance White to off-white powder or o

crystals
Assay (Purity) = 96.5% (GC), 97% [1]
CAS Number 24886-73-5 [1][3][4]

Solubility Profile: While specific quantitative solubility data is not widely published, the solubility
of 1-azidoadamantane can be inferred from its structure. The parent adamantane molecule is
nonpolar and practically insoluble in water but readily dissolves in nonpolar organic solvents
like benzene, hexane, and chloroform.[5][6] The introduction of the polar azide (-Ns) group to
the adamantane cage may slightly increase its polarity. However, the large, nonpolar
hydrocarbon core is expected to dominate its solubility characteristics. Therefore, 1-
azidoadamantane is predicted to have low solubility in water and good solubility in a range of

organic solvents.
Spectroscopic Data:

e Infrared (IR) Spectroscopy: A characteristic peak for the azide functional group is observed

at approximately 2115 cm~1.[7]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 13C NMR spectra are
available for 1-azidoadamantane, typically recorded in a CDCIs solvent.[8][9] These spectra
are consistent with the highly symmetric structure of the adamantane cage.[6]

Experimental Protocols

Detailed methodologies for determining the key physical properties of a solid organic
compound like 1-azidoadamantane are provided below.
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2.1 Melting Point Determination (Capillary Method)

This protocol describes a standard method for accurately measuring the melting point range of
a crystalline organic solid, which is a key indicator of purity.[10][11] Pure compounds typically
exhibit a sharp melting range of 0.5-1.0°C.[11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10][11]

Capillary tubes (sealed at one end)[12]

Thermometer

Spatula

Mortar and pestle
Procedure:

o Sample Preparation: Place a small amount of the 1-azidoadamantane powder on a clean,
dry surface. If the crystals are not fine, gently grind them into a fine powder using a mortar
and pestle.[11]

o Packing the Capillary Tube: Push the open end of a capillary tube into the powder, trapping a
small amount. Invert the tube and tap it gently on a hard surface to pack the powder into the
sealed end. Repeat until a column of 1-2 mm of tightly packed powder is achieved.[12][13]

e Apparatus Setup:

o Mel-Temp: Insert the capillary tube into the sample holder. Ensure the thermometer is
correctly placed to accurately read the temperature of the block.[10]

o Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, aligning the
sample with the thermometer bulb. The rubber band should remain above the level of the
heating oil.[11] Immerse the assembly in the oil within the Thiele tube.
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e Heating: Begin heating the apparatus. For an unknown compound, a rapid initial heating can
determine an approximate melting point.[10] For an accurate measurement, heat slowly and
steadily, ensuring a rate of temperature increase of about 1-2°C per minute as the expected
melting point is approached.[11]

o Observation and Recording: Record the temperature at which the first drop of liquid appears
(T1). Continue heating and record the temperature at which the entire sample has completely
liquefied (T2).[10][13] The melting point is reported as the range T1 - Ta.

2.2 Solubility Determination

This qualitative protocol outlines a systematic approach to determine the solubility of 1-
azidoadamantane in various solvents, which helps to classify the compound based on its
functional groups and polarity.[14][15]

Materials:

Small test tubes

Spatula or weighing balance

Vortex mixer (optional)

Solvents: Water, 5% HCI, 5% NaOH, and a nonpolar organic solvent (e.g., hexane or
toluene).

Procedure:

« Initial Test in Water: Place approximately 25 mg of 1-azidoadamantane into a small test
tube. Add 0.75 mL of deionized water in small portions. After each addition, shake or vortex
the tube vigorously for at least 60 seconds.[14][16]

e Observation: Observe if the solid dissolves completely. If it is water-soluble, the compound
contains a significant polar functional group.

e Tests in Acid and Base: If the compound is insoluble in water, use two new samples. To one,
add 0.75 mL of 5% HCI solution. To the other, add 0.75 mL of 5% NaOH solution. Shake
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vigorously.[14][15]
o Solubility in 5% HCI indicates the presence of a basic functional group (e.g., an amine).

o Solubility in 5% NaOH indicates the presence of an acidic functional group.

e Test in Organic Solvent: Place 25 mg of 1-azidoadamantane into a test tube and add 0.75
mL of a nonpolar organic solvent like hexane. Shake vigorously.

¢ Recording Results: Record the compound as "soluble,” "partially soluble," or "insoluble" for
each solvent tested.

Visualization of Workflows and Synthesis
Experimental Workflow for Physical Characterization

The following diagram illustrates the logical flow for the physical characterization of an
unknown solid organic compound, such as a new batch of 1-azidoadamantane.
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Reactants Conditions

Solvent: Temperature:
Diethyl Ether 20-40°C

1,3-Dehydroadamantane Hydrazoic Acid (HNs)

1-Azidoadamantane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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